4-methyl-3-nitro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide

• IUPAC Name: 4-methyl-3-nitro-N-[2-(2,3,4,5,6-pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C21H10F5N3O4/c1-8-2-3-9(6-12(8)29(31)32)20(30)27-10-4-5-13-11(7-10)28-21(33-13)14-15(22)17(24)19(26)18(25)16(14)23/h2-7H,1H3,(H,27,30)
• InChI Key: IBIAZSLCBLRZAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C(=C(C(=C4F)F)F)F)F)[N+](=O)[O-]
• Molecular Formula: C21H10F5N3O4
• Molecular Weight: 463.3 g/mol

Description

4-methyl-3-nitro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of 4-methyl-3-nitro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide varies depending on its application. In medicine, it has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. In agriculture, it inhibits the activity of certain enzymes in plants, which leads to their death. In materials science, it exhibits fluorescence properties due to its molecular structure.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-methyl-3-nitro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide vary depending on its application. In medicine, it has been found to reduce the growth and proliferation of cancer cells and induce apoptosis. In agriculture, it leads to the death of plants by inhibiting the activity of certain enzymes. In materials science, it exhibits fluorescence properties that can be used for imaging biological systems.

Advantages and Limitations for Lab Experiments

The advantages of using 4-methyl-3-nitro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide in lab experiments include its potential applications in various fields such as medicine, agriculture, and materials science. Its fluorescent properties also make it a useful tool for imaging biological systems. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 4-methyl-3-nitro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide include exploring its potential applications in medicine, agriculture, and materials science. In medicine, further studies are needed to determine its effectiveness as a cancer treatment and potential side effects. In agriculture, research can focus on its potential as a herbicide and the development of more effective and environmentally friendly herbicides. In materials science, research can focus on its fluorescence properties and the development of new fluorescent probes for imaging biological systems.

Synthesis Methods

The synthesis of 4-methyl-3-nitro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide involves the reaction of 4-methyl-3-nitrobenzoic acid with pentafluorophenyl isocyanate and 5-aminobenzoxazole in the presence of a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography.

Scientific Research Applications

4-methyl-3-nitro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide has been found to have potential applications in various scientific research fields. In medicine, it has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. In agriculture, it has been tested as a potential herbicide due to its ability to inhibit the activity of certain enzymes in plants. In materials science, it has been studied for its fluorescent properties and has shown potential as a fluorescent probe for imaging biological systems.